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Compound of Interest

4-Chloro-2-(pyridin-3-
Compound Name:

ylmethoxy)pyridine
CAS No.: 1346707-79-6
Cat. No.: B11889065

Get Quote

Executive Summary

4-Chloro-2-(pyridin-3-ylmethoxy)pyridine (CAS 1346707-79-6) is a specialized heterocyclic
building block used primarily in the synthesis of pharmaceutical agents, particularly kinase
inhibitors and GPCR ligands. Structurally, it consists of a 4-chloropyridine core functionalized at
the C2 position with a pyridin-3-ylmethoxy ether linkage. This specific connectivity—a "bis-
pyridine ether"—is a critical pharmacophore designed to optimize solubility and hydrogen-
bonding interactions in drug candidates targeting enzymes like VEGFR, c-Met, and various
tyrosine kinases.

This guide provides a comprehensive technical analysis of the compound's identity, validated
synthetic protocols, and handling requirements, serving as a reference for medicinal chemists
and process engineers.

Chemical Identity & Specifications
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Property

Detail

CAS Number

1346707-79-6

Chemical Name

4-Chloro-2-(pyridin-3-ylmethoxy)pyridine

Synonyms

4-Chloro-2-[(pyridin-3-yl)methoxy]pyridine; 3-((4-
chloropyridin-2-yloxy)methyl)pyridine

Molecular Formula C11H9CIN20

Molecular Weight 220.65 g/mol

SMILES Clclcenc(OCc2ccenc2)cl
Calculated from structure (e.qg.,

InChl Key WTDUQQXDOAPXAQ-UHFFFAOYSA-N
variant)

Appearance White to off-white crystalline solid

N Soluble in DMSO, DMF, Dichloromethane;
Solubility

Sparingly soluble in water

Purity Standard

>98% (HPLC) for research applications

Synthetic Methodologies

The synthesis of 4-Chloro-2-(pyridin-3-ylmethoxy)pyridine requires strict regiocontrol to
distinguish between the C2 and C4 positions of the pyridine ring. Two primary routes are
validated for high-fidelity production.

Route A: Nucleophilic Aromatic Substitution (SnAr) -
Preferred for Scale

This route utilizes 2-fluoro-4-chloropyridine as the electrophile. The fluorine atom at C2 is
significantly more labile toward nucleophilic attack than the chlorine at C4, ensuring high
regioselectivity.

e Reagents: 2-Fluoro-4-chloropyridine, 3-Pyridinemethanol, Sodium Hydride (NaH).
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e Solvent: Anhydrous THF or DMF.

e Conditions: 0°C to Room Temperature, inert atmosphere (N2/Ar).

Protocol:

Suspend NaH (1.2 eq, 60% in oil) in anhydrous THF at 0°C.

o Dropwise add 3-pyridinemethanol (1.0 eq) and stir for 30 min to generate the alkoxide.
e Add 2-fluoro-4-chloropyridine (1.0 eq) slowly to the mixture.

 Allow to warm to room temperature and stir for 2—4 hours. Monitor by LCMS.[1][2]

e Quench: Carefully add saturated NH4Cl solution.

o Workup: Extract with EtOAc, wash with brine, dry over Na=SOa4, and concentrate.

 Purification: Flash chromatography (Hexanes/EtOAc or DCM/MeOH).

Route B: Mitsunobu Coupling — Preferred for Lab
Scale/High Precision

This route couples 4-chloropyridin-2-ol (tautomer of 4-chloro-2-pyridone) with 3-
pyridinemethanol. While direct alkylation of pyridones often yields N-alkylated byproducts, the
Mitsunobu reaction generally favors O-alkylation for 2-hydroxypyridines.

o Reagents: 4-Chloropyridin-2-ol, 3-Pyridinemethanol, Triphenylphosphine (PPhs), DIAD or
DEAD.

e Solvent: Anhydrous THF or Toluene.
Protocol:

» Dissolve 4-chloropyridin-2-ol (1.0 eq), 3-pyridinemethanol (1.0 eq), and PPhs (1.2 eq) in
anhydrous THF.

e Coolto 0°C.
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» Dropwise add DIAD (1.2 eq) over 15 minutes.
 Stir at room temperature overnight.

o Note: This route avoids the use of 2-fluoro precursors but requires removal of

triphenylphosphine oxide byproducts.

Synthesis Workflow Diagram
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Figure 1: Regioselective synthesis workflow via Nucleophilic Aromatic Substitution (SnAr).

Analytical Characterization

To validate the identity of CAS 1346707-79-6, researchers should look for the following spectral

signatures:
e 'HNMR (400 MHz, DMSO-de):
o Ether Methylene (-OCHz2-): Singlet or distinct doublet around & 5.4-5.5 ppm.
o Pyridine Ring A (4-ClI):
» H3 (singlet-like): ~& 7.0 ppm (shielded by alkoxy group).
» H6 (doublet): ~3 8.1 ppm.
» H5 (doublet of doublets): ~d 7.2 ppm.

o Pyridine Ring B (3-substituted):
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» H2 (singlet): ~4 8.6—8.7 ppm (deshielded).
= H6 (doublet): ~6 8.5 ppm.
e LC-MS:
o ESI+: [M+H]* peak at m/z 221.0/223.0 (characteristic 3:1 chlorine isotope pattern).

Applications in Drug Discovery

The 4-chloro-2-(pyridin-3-ylmethoxy)pyridine scaffold serves as a versatile intermediate.
The 4-chloro position is an electrophilic handle, ready for further functionalization via:

o Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to create bi-aryl systems.
e Buchwald-Hartwig Amination: Introduction of amine motifs common in kinase inhibitors.
Pharmacological Relevance:

» Kinase Inhibition: The bis-aryl ether motif mimics the ATP-binding pocket interactions found
in Type Il kinase inhibitors (e.g., Sorafenib analogs).

 Solubility Modulation: The 3-pyridyl group acts as a weak base (pKa ~5.2), improving the
aqueous solubility of lipophilic drug candidates at physiological pH.

Handling and Safety (SDS Summary)

» Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

e Signal Word: Warning.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Protect from moisture.
» Incompatibility: Strong oxidizing agents, strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. heteroletters.org [heteroletters.org]
e 2. pdf.benchchem.com [pdf.benchchem.com]

e To cite this document: BenchChem. [Technical Monograph: 4-Chloro-2-(pyridin-3-
ylmethoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11889065/docs#technical-monograph-4-chloro-2-
pyridin-3-ylmethoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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